Cas no 1803593-60-3 (2-Chloro-N-2-(Propan-2-Yl)Oxan-3-YlPyrimidin-4-Amine)

• Product Name: 2-Chloro-N-2-(Propan-2-Yl)Oxan-3-YlPyrimidin-4-Amine
• CAS No: 1803593-60-3
• CID: 4616977
• PubChem ID: 86767381
• Update Time: 2025-06-08

2-Chloro-N-2-(Propan-2-Yl)Oxan-3-YlPyrimidin-4-Amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-2-(Propan-2-Yl)Oxan-3-YlPyrimidin-4-Amine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-Chloro-N-2-(Propan-2-Yl)Oxan-3-YlPyrimidin-4-Amine

Introduction to 2-Chloro-N-2-(Propan-2-Yl)Oxan-3-YlPyrimidin-4-Amine (CAS No. 1803593-60-3) and Its Emerging Applications in Chemical Biology

The compound 2-Chloro-N-2-(Propan-2-Yl)Oxan-3-YlPyrimidin-4-Amine, identified by the CAS number 1803593-60-3, represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a pyrimidine core appended with a chloro substituent, an oxane ring, and an isopropylamino group, has garnered attention due to its structural complexity and potential biological activity. The precise arrangement of these functional groups not only contributes to its unique chemical properties but also opens up avenues for exploring novel therapeutic applications.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly their role as scaffolds for developing kinase inhibitors, antiviral agents, and anticancer drugs. The presence of a chloro group at the 2-position of the pyrimidine ring enhances electrophilicity, making it a valuable site for further derivatization and interaction with biological targets. Additionally, the oxane ring introduces steric and electronic modifications that can fine-tune binding affinity and selectivity.

In the context of contemporary research, 2-Chloro-N-2-(Propan-2-Yl)Oxan-3-YlPyrimidin-4-Amine has been investigated for its potential as a precursor in the synthesis of more complex bioactive molecules. Its structural motif is reminiscent of several known pharmacophores that exhibit inhibitory effects on enzymes involved in cancer progression and inflammation. For instance, analogs with similar pyrimidine backbones have demonstrated efficacy in preclinical models by modulating signaling pathways such as MAPK and PI3K/AKT.

The isopropylamino group at the 4-position of the pyrimidine ring adds another layer of versatility to this compound. It can serve as a handle for further functionalization via nucleophilic substitution or coupling reactions, enabling the creation of libraries of derivatives with tailored properties. This flexibility makes 2-Chloro-N-2-(Propan-2-Yl)Oxan-3-YlPyrimidin-4-Amine a promising candidate for high-throughput screening campaigns aimed at identifying novel drug candidates.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions that showcase modern methodologies in organic synthesis. The introduction of the chloro substituent can be achieved through halogenation reactions, while the oxane ring is typically incorporated via cycloaddition or nucleophilic substitution strategies. The final step involves forming the amine linkage, which can be accomplished using reductive amination or amide coupling techniques. These synthetic routes not only highlight the compound's accessibility but also demonstrate the broader applicability of these methodologies in drug discovery.

One particularly intriguing aspect of 2-Chloro-N-2-(Propan-2-Yl)Oxan-3-YlPyrimidin-4-Amine is its potential role in modulating protein-protein interactions (PPIs). Pyrimidine-based compounds have been shown to disrupt PPIs by binding to specific residues within target proteins, thereby inhibiting their function. The structural features of this molecule suggest that it could interact with domains such as SH2 or PTB motifs, which are critical for signal transduction in cellular pathways associated with diseases like cancer and neurodegeneration.

Advances in computational chemistry have further enhanced our understanding of how 2-Chloro-N-2-(Propan-2-Yl)Oxan-3-YlPyrimidin-4-Amine interacts with biological targets. Molecular docking studies have predicted its binding affinity to various proteins, providing insights into possible mechanisms of action. These predictions are complemented by experimental validation through techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which offer high-resolution structures of protein-ligand complexes.

The oxane ring in particular has been implicated in stabilizing conformational flexibility within ligands, allowing them to adopt optimal orientations upon binding to macromolecular targets. This feature is especially valuable when designing molecules that must navigate complex binding pockets or exhibit rapid on/off kinetics. Such properties are essential for achieving desirable pharmacokinetic profiles, including improved solubility and reduced off-target effects.

In conclusion, 2-Chloro-N-2-(Propan-2-Yl)Oxan-3-YlPyrimidin-4-Amine (CAS No. 1803593-60-3) stands out as a versatile scaffold with significant potential in chemical biology and drug development. Its unique structural features enable diverse functionalization strategies while offering opportunities for modulating critical biological pathways. As research continues to uncover new applications for this compound and its derivatives, it will undoubtedly play an important role in shaping future advancements in medicinal chemistry.